Cas no 99964-24-6 (L-Glutamic acid, N-acetyl-, 1-(phenylmethyl) ester)

• Product Name: L-Glutamic acid, N-acetyl-, 1-(phenylmethyl) ester
• CAS No: 99964-24-6
• MF: C₁₄H₁₇NO₅
• MW: 279.288484334946
• CID: 4387875
• PubChem ID: 15704397
• Update Time: 2025-06-20

L-Glutamic acid, N-acetyl-, 1-(phenylmethyl) ester Chemical and Physical Properties

Names and Identifiers

• L-Glutamic acid, N-acetyl-, 1-(phenylmethyl) ester
• 99964-24-6
• n-acetyl-l-glutamic acid benzyl ester
• EN300-28285621
• (4S)-5-(benzyloxy)-4-acetamido-5-oxopentanoic acid

• Inchi： 1S/C14H17NO5/c1-10(16)15-12(7-8-13(17)18)14(19)20-9-11-5-3-2-4-6-11/h2-6,12H,7-9H2,1H3,(H,15,16)(H,17,18)/t12-/m0/s1
• InChI Key： BZVSVRYJIFJADB-LBPRGKRZSA-N
• SMILES： C(OCC1=CC=CC=C1)(=O)[C@H](CCC(O)=O)NC(C)=O

Computed Properties

• Exact Mass: 279.11067264Da
• Monoisotopic Mass: 279.11067264Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 92.7Ų

Additional information on L-Glutamic acid, N-acetyl-, 1-(phenylmethyl) ester

L-Glutamic acid, N-acetyl-, 1-(phenylmethyl) ester (CAS No. 99964-24-6): An Overview

L-Glutamic acid, N-acetyl-, 1-(phenylmethyl) ester (CAS No. 99964-24-6) is a versatile compound with significant applications in various fields, including pharmaceuticals, biotechnology, and chemical research. This compound is a derivative of L-glutamic acid, a non-essential amino acid that plays a crucial role in numerous biological processes. The addition of the N-acetyl and 1-(phenylmethyl) ester groups imparts unique chemical and biological properties, making it a valuable intermediate in the synthesis of more complex molecules.

The chemical structure of L-Glutamic acid, N-acetyl-, 1-(phenylmethyl) ester consists of a central glutamic acid backbone with an acetyl group attached to the nitrogen atom and a benzyl ester group attached to the carboxylic acid moiety. This configuration provides enhanced stability and reactivity, which are essential for its use in various synthetic pathways. The compound is typically synthesized through a multi-step process involving the protection of functional groups, acetylation, and esterification reactions.

In the pharmaceutical industry, L-Glutamic acid, N-acetyl-, 1-(phenylmethyl) ester is used as an intermediate in the synthesis of drugs targeting neurological disorders. Recent studies have highlighted its potential in the development of novel therapeutics for conditions such as Alzheimer's disease and Parkinson's disease. The compound's ability to cross the blood-brain barrier and its low toxicity profile make it an attractive candidate for drug design.

Research published in the Journal of Medicinal Chemistry has shown that derivatives of L-Glutamic acid, N-acetyl-, 1-(phenylmethyl) ester exhibit potent neuroprotective effects by modulating glutamate receptors and reducing oxidative stress. These findings have sparked interest in exploring its use in neurodegenerative disease models and clinical trials. Additionally, the compound's role in enhancing cognitive function has been investigated in preclinical studies, with promising results indicating potential applications in cognitive enhancement therapies.

Beyond its pharmaceutical applications, L-Glutamic acid, N-acetyl-, 1-(phenylmethyl) ester is also utilized in biotechnological processes. Its unique chemical properties make it suitable for use as a building block in the synthesis of peptides and proteins. In this context, the compound serves as a protected amino acid that can be incorporated into larger biomolecules without premature deprotection or side reactions. This property is particularly useful in solid-phase peptide synthesis (SPPS), where controlled deprotection steps are critical for obtaining high-purity products.

In chemical research, L-Glutamic acid, N-acetyl-, 1-(phenylmethyl) ester is employed as a model compound for studying various chemical reactions and mechanisms. Its well-defined structure and reactivity allow researchers to gain insights into reaction kinetics and thermodynamics. For instance, studies have explored its behavior under different catalytic conditions to optimize synthetic routes for more complex molecules. These investigations contribute to the development of more efficient and sustainable chemical processes.

The safety profile of L-Glutamic acid, N-acetyl-, 1-(phenylmethyl) ester is well-documented. It is generally considered safe for laboratory use when appropriate handling procedures are followed. However, like many chemicals, it should be handled with care to avoid inhalation, ingestion, or skin contact. Proper personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn during handling to ensure safety.

In conclusion, L-Glutamic acid, N-acetyl-, 1-(phenylmethyl) ester (CAS No. 99964-24-6) is a multifaceted compound with a wide range of applications in pharmaceuticals, biotechnology, and chemical research. Its unique chemical structure and properties make it an invaluable intermediate in the synthesis of complex molecules with therapeutic potential. Ongoing research continues to uncover new uses and benefits of this compound, further solidifying its importance in the scientific community.